Cas no 1041263-08-4 (3-Bromo-1-methylisoquinoline)

• Product Name: 3-Bromo-1-methylisoquinoline
• CAS No: 1041263-08-4
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 1088846
• PubChem ID: 71721029
• Update Time: 2025-09-20

3-Bromo-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methylisoquinoline
• AKOS022173911
• 1041263-08-4
• SCHEMBL2519509
• DB-378732
• DTXSID00856887
• BS-14232

• Inchi： 1S/C10H8BrN/c1-7-9-5-3-2-4-8(9)6-10(11)12-7/h2-6H,1H3
• InChI Key： MLVVANJIPMYLPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives